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Compound of Interest

Compound Name: Upadacitinib Tartrate

Cat. No.: B611593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Upadacitinib, a selective Janus kinase 1 (JAK1) inhibitor, is a pivotal therapeutic agent in the

management of several autoimmune and inflammatory diseases. As the tartrate salt, its

efficacy and manufacturability are intrinsically linked to its physicochemical properties. This

technical guide provides a comprehensive overview of the core physicochemical characteristics

of Upadacitinib Tartrate, including its chemical structure, solubility, pKa, melting point, and

polymorphism. Detailed experimental protocols for the determination of these properties are

provided, alongside visual representations of its mechanism of action and relevant

experimental workflows to facilitate a deeper understanding for researchers and drug

development professionals.

Chemical Identity and Structure
Upadacitinib Tartrate is the tartrate salt of Upadacitinib. The chemical and physical properties

are crucial for its formulation and bioavailability.
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Property Value Source

Chemical Name

(3S,4R)-3-ethyl-4-(3H-

imidazo[1,2-a]pyrrolo[2,3-

e]pyrazin-8-yl)-N-(2,2,2-

trifluoroethyl)pyrrolidine-1-

carboxamide (2R,3R)-2,3-

dihydroxybutanedioate

MedKoo

Molecular Formula C₂₁H₂₅F₃N₆O₇ PubChem[1]

Molecular Weight 530.46 g/mol MedKoo[2]

CAS Number 1607431-21-9 MedKoo[2]

Mechanism of Action: JAK-STAT Signaling Pathway
Inhibition
Upadacitinib selectively inhibits Janus Kinase 1 (JAK1), a key enzyme in the JAK-STAT

signaling pathway.[3][4][5][6][7] This pathway is integral to the signaling of numerous cytokines

and growth factors that are implicated in inflammation and immune responses. By blocking

JAK1, Upadacitinib prevents the phosphorylation and activation of Signal Transducers and

Activators of Transcription (STATs), which in turn inhibits their translocation to the nucleus and

subsequent modulation of inflammatory gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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